N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18FN3O3/c1-14(26)23-17-7-9-18(10-8-17)24-20(27)19-6-3-11-25(21(19)28)13-15-4-2-5-16(22)12-15/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: FCFOMXCKKNFUCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F
• Molecular Formula: C21H18FN3O3
• Molecular Weight: 379.4 g/mol
• CAS No.: 1005298-00-9

Description

N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications

Selective Kinase Inhibitors

• Discovery of Selective Met Kinase Inhibitors : A study identified potent and selective Met kinase inhibitors, which demonstrated complete tumor stasis in a human gastric carcinoma model following oral administration. This research highlights the therapeutic potential of dihydropyridine derivatives in cancer treatment (Schroeder et al., 2009).

Antibacterial Agents

• Synthesis and Antibacterial Activity of Naphthyridine Derivatives : Another study explored the antibacterial properties of naphthyridine derivatives, finding several compounds more active than enoxacin, indicating their potential as novel antibacterial agents (Egawa et al., 1984).

HIV Integrase Inhibitors

• Potent HIV Integrase Inhibitors : Research into dihydroxypyrimidine-carboxamides revealed a class of agents with potent inhibition of the HIV-integrase-catalyzed strand transfer process, demonstrating their potential as antiviral agents (Pace et al., 2007).

Antiallergic Agents

• N-(Pyridin-4-yl)-(Indol-3-yl)acetamides as Antiallergic Agents : A series of new compounds was prepared, with one being significantly more potent than astemizole in an antiallergic assay, pointing to the therapeutic potential of pyridonecarboxylic acids in treating allergies (Menciu et al., 1999).

Synthesis and Characterization of Polyamides

• Aromatic Polyamides with Ether Links : Studies on the synthesis and properties of aromatic polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from catechol or other diols, indicating the utility of such compounds in developing high-performance materials (Hsiao et al., 1996).